Cas no 1849504-51-3 (trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol)

• Product Name: trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol
• CAS No: 1849504-51-3
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 6421457
• PubChem ID: 126847117
• Update Time: 2025-05-25

trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol
• 3-Pyrrolidinol, 4-[[(2,6-difluorophenyl)methyl]amino]-, (3R,4R)-
• F6545-6324
• AKOS040823589
• (3R,4R)-4-{[(2,6-difluorophenyl)methyl]amino}pyrrolidin-3-ol
• trans-4-{[(2,6-difluorophenyl)methyl]amino}pyrrolidin-3-ol
• 1849504-51-3

• Inchi： 1S/C11H14F2N2O/c12-8-2-1-3-9(13)7(8)4-15-10-5-14-6-11(10)16/h1-3,10-11,14-16H,4-6H2/t10-,11-/m1/s1
• InChI Key： WLIKETFGVZXMES-GHMZBOCLSA-N
• SMILES： N1C[C@@H](NCC2=C(F)C=CC=C2F)[C@H](O)C1

Computed Properties

• Exact Mass: 228.10741940g/mol
• Monoisotopic Mass: 228.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 346.8±42.0 °C(Predicted)
• pka: 14.51±0.40(Predicted)

Additional information on trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol

Comprehensive Overview of trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol (CAS No. 1849504-51-3)

The compound trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol, identified by its CAS No. 1849504-51-3, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique pyrrolidin-3-ol backbone and 2,6-difluorophenyl substitution, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its binding affinity and selectivity in biological systems.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol fits into this paradigm as a promising candidate for modulating specific biological pathways. Its fluorinated aromatic ring and amino alcohol functionality make it a versatile scaffold for further chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) optimization in medicinal chemistry.

The synthesis and characterization of CAS No. 1849504-51-3 have been explored in several peer-reviewed studies, highlighting its potential as a lead compound in the development of new therapeutics. Its chiral centers and stereochemical purity are critical factors in its biological activity, a topic frequently searched by researchers investigating enantioselective synthesis and chiral drug development. These aspects are particularly relevant in the context of FDA-approved drugs, where stereochemistry plays a pivotal role in efficacy and safety.

From a pharmacokinetic perspective, trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol exhibits properties that are favorable for oral bioavailability and blood-brain barrier penetration. This has sparked interest in its potential applications for central nervous system (CNS) disorders, a hot topic in current biomedical research. The compound's logP and hydrogen bonding capacity are often discussed in forums and publications focusing on drug-likeness and ADME (absorption, distribution, metabolism, and excretion) profiling.

Another area of interest is the compound's potential role in GPCR (G protein-coupled receptor) modulation. Given the prominence of GPCRs as drug targets, CAS No. 1849504-51-3 is frequently mentioned in discussions about allosteric modulators and biased agonism. These concepts are highly searched in academic and industrial circles, reflecting the broader shift toward mechanistic pharmacology and personalized treatment strategies.

In summary, trans-4-{(2,6-difluorophenyl)methylamino}pyrrolidin-3-ol represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug design and next-generation therapeutics.